Cas no 1257252-25-7 ((4,6-dimethylpyrimidin-5-yl)boronic acid)
(4,6-dimethylpyrimidin-5-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4,6-dimethylpyrimidin-5-yl)boronic acid
- (4,6-Dimethyl-5-pyrimidinyl)boronic acid
- G71121
- AKOS002670074
- CS-0120385
- BS-46879
- 1257252-25-7
- DB-156946
- B-(4,6-dimethyl-5-pyrimidinyl)boronic acid
-
- MDL: MFCD04113804
- Inchi: 1S/C6H9BN2O2/c1-4-6(7(10)11)5(2)9-3-8-4/h3,10-11H,1-2H3
- InChI Key: OGHQURIMSDKAGH-UHFFFAOYSA-N
- SMILES: OB(C1=C(C)N=CN=C1C)O
Computed Properties
- Exact Mass: 152.0757077g/mol
- Monoisotopic Mass: 152.0757077g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.2
(4,6-dimethylpyrimidin-5-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM337113-5g |
(4,6-Dimethylpyrimidin-5-yl)boronic acid |
1257252-25-7 | 95%+ | 5g |
$4125 | 2021-08-18 | |
| Matrix Scientific | 127909-1g |
(4,6-Dimethyl-5-pyrimidinyl)boronic acid, 95% |
1257252-25-7 | 95% | 1g |
$2712.00 | 2023-09-10 | |
| Chemenu | CM337113-100mg |
(4,6-Dimethylpyrimidin-5-yl)boronic acid |
1257252-25-7 | 95%+ | 100mg |
$406 | 2022-06-13 | |
| Chemenu | CM337113-250mg |
(4,6-Dimethylpyrimidin-5-yl)boronic acid |
1257252-25-7 | 95%+ | 250mg |
$609 | 2022-06-13 | |
| Chemenu | CM337113-500mg |
(4,6-Dimethylpyrimidin-5-yl)boronic acid |
1257252-25-7 | 95%+ | 500mg |
$812 | 2022-06-13 | |
| Chemenu | CM337113-1g |
(4,6-Dimethylpyrimidin-5-yl)boronic acid |
1257252-25-7 | 95%+ | 1g |
$1016 | 2022-06-13 | |
| Chemenu | CM337113-5g |
(4,6-Dimethylpyrimidin-5-yl)boronic acid |
1257252-25-7 | 95%+ | 5g |
$2720 | 2023-02-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0391-100 MG |
(4,6-dimethylpyrimidin-5-yl)boronic acid |
1257252-25-7 | 95% | 100MG |
¥ 1,702.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0391-250 MG |
(4,6-dimethylpyrimidin-5-yl)boronic acid |
1257252-25-7 | 95% | 250MG |
¥ 2,725.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0391-500 MG |
(4,6-dimethylpyrimidin-5-yl)boronic acid |
1257252-25-7 | 95% | 500MG |
¥ 4,540.00 | 2022-10-13 |
(4,6-dimethylpyrimidin-5-yl)boronic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on (4,6-dimethylpyrimidin-5-yl)boronic acid
Comprehensive Guide to (4,6-dimethylpyrimidin-5-yl)boronic acid (CAS No. 1257252-25-7): Properties, Applications, and Market Insights
(4,6-dimethylpyrimidin-5-yl)boronic acid (CAS No. 1257252-25-7) is a specialized boronic acid derivative widely used in pharmaceutical research, material science, and organic synthesis. This compound belongs to the pyrimidine-based boronic acids family, known for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. With the increasing demand for heterocyclic building blocks, this compound has gained significant attention in both academic and industrial settings.
The molecular structure of (4,6-dimethylpyrimidin-5-yl)boronic acid features a pyrimidine ring substituted with two methyl groups at positions 4 and 6, and a boronic acid functional group at position 5. This unique arrangement enhances its reactivity in palladium-catalyzed reactions, making it invaluable for constructing complex molecules. Researchers often search for "boronic acid derivatives for drug synthesis" or "pyrimidine boronic acid applications," highlighting its relevance in current scientific trends.
One of the key applications of (4,6-dimethylpyrimidin-5-yl)boronic acid is in the development of small-molecule inhibitors and kinase-targeted therapies. Its ability to form stable covalent bonds with biomolecules makes it a preferred choice for designing proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in cancer treatment. Recent studies also explore its role in metal-organic frameworks (MOFs) for catalytic applications, addressing the growing interest in "sustainable chemistry solutions."
The synthesis of (4,6-dimethylpyrimidin-5-yl)boronic acid typically involves halogen-metal exchange or direct borylation methods, optimized for high yield and purity. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to verify its structural integrity. For researchers seeking "how to synthesize pyrimidine boronic acids," understanding these protocols is crucial for reproducibility and scalability.
Market trends indicate a rising demand for (4,6-dimethylpyrimidin-5-yl)boronic acid, driven by advancements in personalized medicine and bioconjugation techniques. Suppliers often highlight its compatibility with high-throughput screening platforms, catering to the needs of "CROs and pharmaceutical companies." Additionally, its stability under ambient conditions makes it a cost-effective option for long-term storage, a frequently asked question in "chemical storage best practices."
In conclusion, (4,6-dimethylpyrimidin-5-yl)boronic acid (CAS No. 1257252-25-7) stands as a pivotal compound in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility in drug discovery, material science, and catalysis ensures its continued prominence in scientific literature and commercial catalogs. For those exploring "emerging boronic acid reagents," this compound offers a compelling case study in innovation and practicality.
1257252-25-7 ((4,6-dimethylpyrimidin-5-yl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)